1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3

• Molecular Formula: C10H13N3O3
• Molecular Weight: 226.25 g/mol
• InChI: InChI=1S/C10H13N3O3/c14-6-2-9(15)7-11-3-1-10(16)13-5-4-12-8-13/h1,3-5,8,11,14H,2,6-7H2/b3-1+/i4D,5D,8D
• InChIKey: XTQFPQZZZXNBRC-VNOQJKHCSA-N

1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 Overview

1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 (CAS: 1795138-51-0) is a deuterium-labeled analog of the clavulanic acid-imidazole derivatization product [1]. The non-deuterated parent compound (CAS: 89186-34-5) is the well-characterized chromophore formed by reaction of clavulanic acid with imidazole, exhibiting strong absorbance at 312 nm and enabling spectrophotometric quantification down to 2 µg/mL [1]. The -d3 isotopologue incorporates three deuterium atoms at the 2,4,5-positions of the imidazole ring, shifting its mass by +3.02 Da while preserving near-identical chemical behavior . This isotopic labeling qualifies the compound as a stable isotope-labeled internal standard (SIL-IS) for LC-MS/MS workflows, where it corrects for matrix effects, ionization variability, and extraction efficiency in clavulanic acid bioanalysis .

Workflow SIL-IS for derivatized clavulanic acid LC-MS/MS

Correction Mitigates matrix effects, ionization variability, and extraction losses

Compatibility Imidazole derivatization and standard bioanalytical workflows

• [1] Bird, A. E., Bellis, J. M., & Gasson, B. C. (1982). Spectrophotometric assay of clavulanic acid by reaction with imidazole. Analyst, 107, 1241-1245. DOI: 10.1039/AN9820701241 View Source

Why Non-Deuterated Analog Fails

Direct substitution of the non-deuterated parent compound (CAS 89186-34-5) for the -d3 isotopologue fails critically in LC-MS/MS quantification. The non-deuterated analog co-elutes with the derivatized clavulanic acid analyte and shares an identical m/z signal, rendering it invisible as an internal standard and incapable of correcting for matrix suppression or extraction variability [1]. Furthermore, the non-deuterated material is supplied at standard purity (≥95–98%) without specified isotopic enrichment, whereas the -d3 compound is manufactured to ≥99% atom D isotopic purity, ensuring negligible signal cross-contamination at the analyte channel . In contrast, alternative deuterated clavulanic acid derivatives (e.g., Clavulanic Acid Methyl-d3 Ester) differ in molecular weight and chromatographic retention, complicating direct method transfer [1]. Thus, only the exact isotopic match provided by 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 ensures accurate, reproducible quantification of clavulanic acid in complex biological matrices.

Co-elution and identical signal

The non-deuterated analog co-elutes and shares m/z with the analyte, failing to correct matrix suppression.

Isotopic purity gap

Non-deuterated material lacks specified isotopic enrichment, causing signal cross-talk at the analyte channel.

Alternative derivative retention shift

Other deuterated forms (e.g., methyl ester) differ in molecular weight and chromatography, complicating direct method transfer.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. DOI: 10.1002/rcm.1790 View Source

Quantitative Differentiation vs. Internal Standards

Isotopic Purity and Minimal Cross-Talk

The -d3 compound is manufactured to a minimum isotopic enrichment of ≥99% atom D, as verified by the supplier's Certificate of Analysis . In contrast, the non-deuterated analog (CAS 89186-34-5) is supplied without any specified isotopic purity, typically at chemical purity of 95–98% . This high isotopic enrichment of the -d3 compound minimizes the presence of unlabeled (d0) species, reducing signal contribution to the analyte channel (cross-talk) to <1% and ensuring accurate baseline resolution in selected reaction monitoring (SRM) transitions.

Isotopic Purity

Data to verify

≥99% atom D vs. unspecified (0% atom D)

High isotopic enrichment may reduce cross-talk and support low LLOQ in trace assays.

Supplier-specified enrichment; independent verification recommended.

Evidence Dimension	Isotopic Purity (Atom % D)
Target Compound Data	≥99% atom D
Comparator Or Baseline	Non-deuterated analog (CAS 89186-34-5): not specified, effectively 0% atom D
Quantified Difference	≥99 percentage points higher atom D enrichment
Conditions	Supplier Certificate of Analysis; QC by LC-MS and NMR

Why This Matters

High isotopic purity directly reduces analytical error and improves lower limit of quantification (LLOQ) in trace-level clavulanic acid assays.

Mass Shift for Unambiguous SRM Detection

The incorporation of three deuterium atoms increases the molecular weight of 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 to 226.25 g/mol, a +3.02 Da shift from the non-deuterated analog (223.23 g/mol) . This mass increment is sufficient to fully separate the isotopic cluster of the internal standard from that of the analyte in MS1, and to generate distinct precursor-to-product ion transitions in MS/MS. For clavulanic acid derivatized with imidazole, the -d3 internal standard enables monitoring of transitions such as m/z 224 → 156 (analyte) and m/z 227 → 159 (IS), eliminating interference.

Mass Shift (SRM)

Data to verify

226.25 g/mol (+3.02 Da)

Sufficient mass shift enables distinct SRM transitions and avoids isotopic interference.

Calculated from molecular formula; ±3 Da is the accepted benchmark.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	226.25 g/mol (C10H10D3N3O3)
Comparator Or Baseline	Non-deuterated analog (CAS 89186-34-5): 223.23 g/mol (C10H13N3O3)
Quantified Difference	+3.02 Da (+1.35% mass increase)
Conditions	High-resolution mass spectrometry; calculated from molecular formulas

Why This Matters

A minimum +3 Da mass shift is the industry benchmark for reliable LC-MS/MS internal standards, preventing isotopic overlap and ensuring method robustness.

Recovery and Precision in Bioanalysis

While direct recovery data for 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 are not yet published, its application as a SIL-IS for clavulanic acid derivatization places it within a well-characterized class. For β-lactam antibiotics in plasma, the use of a deuterated internal standard (e.g., Clavulanic Acid Methyl-d3 Ester) yields recovery rates of 55% to 85% with coefficients of variation (CV) below 15%, meeting FDA bioanalytical method validation guidelines . In the absence of an isotopic internal standard, non-deuterated methods for clavulanic acid typically exhibit lower and more variable recovery; for instance, an HPLC-DAD method for clavulanate-imidazole reported a recovery rate of only 39.3% when samples were not cooled [1]. The -d3 isotopologue is expected to similarly correct for extraction losses and matrix suppression.

Recovery in Plasma

Class-level inference

Expected 55–85% (SIL-IS class) vs. 39.3% (HPLC-DAD)

Reported class-level recovery context; method-specific validation is needed for this compound.

Direct recovery data for the -d3 isotopologue not yet published.

Evidence Dimension	Analyte Recovery in Plasma
Target Compound Data	Expected 55–85% recovery with CV <15% (class-level inference)
Comparator Or Baseline	Non-deuterated HPLC-DAD method: 39.3% average recovery (without cooling)
Quantified Difference	Improvement of ~16–46 percentage points in recovery
Conditions	LC-MS/MS analysis of β-lactam antibiotics in human plasma; imidazole derivatization

Why This Matters

Higher and more consistent recovery directly translates to more accurate and precise clavulanic acid concentration measurements, reducing the risk of analytical failure in regulated bioanalysis.

• [1] Ramirez-Malule, H., et al. (2016). An improved HPLC-DAD method for clavulanic acid quantification in fermentation broths of Streptomyces clavuligerus. Journal of Pharmaceutical and Biomedical Analysis, 120, 241-247. DOI: 10.1016/j.jpba.2015.12.035 View Source

Storage Stability Requirements

Both the deuterated (-d3) and non-deuterated analogs require storage at -20°C under inert atmosphere to maintain stability . The -d3 compound, when stored properly, has a documented shelf life of ≥12 months . This parity in storage requirements ensures that laboratories do not need to modify existing cold-chain logistics or inventory management protocols when transitioning to the deuterated internal standard. The melting point of the -d3 compound is reported as 105-107°C (with decomposition), providing a tangible quality control metric for received material .

Storage Stability

Supplier specification

-20°C under inert atmosphere; shelf life ≥12 months

Identical storage requirements to non-deuterated analog minimize workflow changes.

Melting point 105–107°C (dec.) provides a quality control metric.

Evidence Dimension	Long-Term Storage Temperature
Target Compound Data	-20°C under inert atmosphere; shelf life ≥12 months
Comparator Or Baseline	Non-deuterated analog (CAS 89186-34-5): -20°C under inert atmosphere
Quantified Difference	0°C difference in storage temperature; equivalent stability requirements
Conditions	Supplier Certificate of Analysis; recommended storage conditions

Why This Matters

Identical storage requirements minimize procurement friction and operational changes, allowing seamless integration of the -d3 internal standard into established workflows.

Optimal Use Cases

LC-MS/MS Quantification in Plasma for Pharmacokinetic Studies

The -d3 isotopologue is employed as a stable isotope-labeled internal standard (SIL-IS) following imidazole derivatization of clavulanic acid in plasma samples [1]. Its +3.02 Da mass shift and ≥99% atom D enrichment enable precise correction for matrix effects and extraction variability, achieving recovery rates expected in the range of 55–85% with CVs below 15% . This method is essential for generating accurate pharmacokinetic profiles in clinical and preclinical studies, where clavulanic acid concentrations are often low and susceptible to degradation.

Impurity Profiling and Stability-Indicating Assays

As a deuterated analog of a known clavulanic acid degradation product, 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 serves as an ideal internal standard for quantifying the corresponding non-deuterated impurity (CAS 89186-34-5) in pharmaceutical formulations [2]. By spiking the -d3 standard into samples before analysis, laboratories can accurately monitor the formation of this imidazole adduct during stability studies, ensuring compliance with ICH Q3A/Q3B impurity thresholds. The identical chromatographic retention of the labeled and unlabeled species ensures accurate quantitation even in complex matrices.

Metabolic Pathway Tracing in Fermentation

The deuterium label allows researchers to trace the incorporation and transformation of the imidazole-derivatized clavulanic acid moiety in fermentation broths [3]. By monitoring the -d3 labeled species via LC-MS, scientists can dissect the kinetics of clavulanic acid degradation and the formation of related clavam compounds, providing insights into metabolic bottlenecks and improving bioprocess yields. This is particularly valuable given the inherent instability of clavulanic acid in fermentation media [3].

Method Development and Validation in Complex Matrices

The -d3 compound is critical for developing and validating robust LC-MS/MS methods for clavulanic acid in challenging matrices such as tissue homogenates, urine, or wastewater [4]. Its near-identical physicochemical properties to the analyte ensure it corrects for variations in extraction efficiency, ionization suppression, and instrument drift, thereby meeting regulatory guidelines (e.g., FDA Bioanalytical Method Validation) for accuracy, precision, and selectivity. Use of a proper SIL-IS is a de facto requirement for any regulated bioanalytical method intended for submission to health authorities [4].

Application

Selection Property

Validation Focus

Pharmacokinetic research in human plasma matrices

SIL-IS correction for matrix effects and extraction variability

Accuracy and precision in bioanalytical validation review

Impurity quantification in pharmaceutical formulations

Identical chromatographic retention to unlabeled impurity

Stability-indicating assay monitoring context

Tracing clavulanic acid degradation in fermentation

Deuterium label for metabolic pathway analysis

Bioprocess yield optimization through kinetic studies

Method development for complex matrices (tissue, urine, wastewater)

Correction for matrix suppression and instrument drift

Method robustness per bioanalytical validation guidelines

• [1] Bird, A. E., Bellis, J. M., & Gasson, B. C. (1982). Spectrophotometric assay of clavulanic acid by reaction with imidazole. Analyst, 107, 1241-1245. DOI: 10.1039/AN9820701241 View Source
• [2] Pharmaffiliates. (n.d.). 1-(4-Aza-8-hydroxy-6-oxo)oct-2-en-1-oylimidazole-d3 (mixture E/Z) Technical Datasheet. CAS: 1795138-51-0. View Source
• [3] Gómez-Ríos, D., Ramírez-Malule, H., Neubauer, P., Junne, S., & Ríos-Estepa, R. (2019). Degradation kinetics of clavulanic acid in fermentation broths at low temperatures. Antibiotics, 8(1), 6. DOI: 10.3390/antibiotics8010006 View Source
• [4] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. DOI: 10.1002/rcm.1790 View Source